Cas no 2138296-42-9 (2,8-Diethyl-3-hydrazinylquinoline)

• Product Name: 2,8-Diethyl-3-hydrazinylquinoline
• CAS No: 2138296-42-9
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5999671
• PubChem ID: 165899891
• Update Time: 2025-05-24

2,8-Diethyl-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• 2,8-diethyl-3-hydrazinylquinoline
• EN300-801869
• 2138296-42-9
• 2,8-Diethyl-3-hydrazinylquinoline

• Inchi： 1S/C13H17N3/c1-3-9-6-5-7-10-8-12(16-14)11(4-2)15-13(9)10/h5-8,16H,3-4,14H2,1-2H3
• InChI Key： XRGKJIRQWWXJIY-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C=C2C=CC=C(CC)C=12)NN

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 2,8-Diethyl-3-hydrazinylquinoline

Professional Introduction to Compound with CAS No. 2138296-42-9 and Product Name: 2,8-Diethyl-3-hydrazinylquinoline

The compound with the CAS number 2138296-42-9 and the product name 2,8-Diethyl-3-hydrazinylquinoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the quinoline derivatives, a class of molecules known for their broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their potential in treating various diseases, including infections and cancers. The specific structure of 2,8-Diethyl-3-hydrazinylquinoline, characterized by the presence of ethyl groups at the 2 and 8 positions and a hydrazinyl group at the 3 position, contributes to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of quinoline derivatives in developing novel therapeutic agents. The hydrazinyl substituent in 2,8-Diethyl-3-hydrazinylquinoline plays a crucial role in its pharmacological activity. This group can form stable bonds with various biological targets, making it an attractive moiety for drug design. Studies have shown that hydrazinyl-containing compounds can exhibit potent antimicrobial and antitumor effects. The ethyl groups at the 2 and 8 positions enhance the solubility and bioavailability of the compound, facilitating its absorption and distribution within the body.

In the context of modern drug discovery, 2,8-Diethyl-3-hydrazinylquinoline has been investigated for its potential applications in treating chronic diseases. One of the most promising areas of research is its use in oncology. Quinoline derivatives have demonstrated efficacy against various types of cancer by inhibiting key enzymes and pathways involved in tumor growth and progression. The hydrazinyl group in 2,8-Diethyl-3-hydrazinylquinoline has been shown to interact with DNA and proteins in cancer cells, leading to apoptosis or cell cycle arrest. This mechanism of action makes it a valuable candidate for further development as an anticancer drug.

Another significant area of research involves the antimicrobial properties of 2,8-Diethyl-3-hydrazinylquinoline. Antibiotic resistance is a growing global health concern, necessitating the development of new antibiotics to combat resistant bacterial strains. Quinoline derivatives have historically been used as antimalarial drugs, but their potential extends beyond this application. The structural features of 2,8-Diethyl-3-hydrazinylquinoline, particularly the hydrazinyl group, contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes. This has led to investigations into its efficacy against Gram-positive and Gram-negative bacteria, as well as other microorganisms.

The synthesis of 2,8-Diethyl-3-hydrazinylquinoline is another area of interest for researchers in synthetic chemistry. The compound can be synthesized through multi-step organic reactions involving condensation, alkylation, and hydrazination steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this derivative. These improvements are crucial for translating laboratory discoveries into clinical applications. The ability to produce 2,8-Diethyl-3-hydrazinylquinoline on a larger scale ensures that sufficient quantities are available for preclinical and clinical studies.

Preclinical studies have provided valuable insights into the pharmacokinetic properties of 2,8-Diethyl-3-hydrazinylquinoline. These studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicate that the compound exhibits good oral bioavailability and moderate tissue distribution. Additionally, preliminary toxicology studies suggest that 2,8-Diethyl-3-hydrazinylquinoline is well-tolerated at therapeutic doses but may cause some side effects at higher concentrations. Further research is needed to fully characterize its safety profile before human clinical trials can begin.

The potential therapeutic applications of 2,8-Diethyl-3-hydrazinylquinoline extend beyond oncology and antimicrobial treatments. Researchers are exploring its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Quinoline derivatives have shown promise in modulating neurotransmitter systems and protecting against neurotoxicity. The hydrazinyl group's ability to interact with biological targets makes it a suitable candidate for developing neuroprotective agents. Early studies suggest that 2,8-Diethyl-3-hydrazinylquinoline may help mitigate cognitive decline associated with these diseases.

In conclusion,2,8-Diethyl-3-hydrazinylquinoline (CAS No. 2138296-42-9) is a versatile compound with significant potential in pharmaceutical applications. Its unique structure and biological activities make it an attractive candidate for further research in oncology、antimicrobial therapy、neurodegenerative diseases，and other areas。Advances in synthesis、pharmacokinetics，and preclinical studies continue to support its development as a novel therapeutic agent。As research progresses，the full therapeutic potential of this compound will likely be uncovered，leading to new treatments for various diseases。